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Compound of Interest

Compound Name: O-Desmethylmetoprolol-d5

Cat. No.: B563557 Get Quote

Technical Guide: O-Desmethylmetoprolol-d5
Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document is intended for research use only and provides a summary of

available data. A comprehensive Material Safety Data Sheet (MSDS) for O-
Desmethylmetoprolol-d5 is not readily available. The safety information provided herein is

primarily based on the MSDS of the non-deuterated analogue, O-Desmethylmetoprolol, and

the parent compound, Metoprolol. All handling and experimental procedures should be

conducted by qualified professionals in a controlled laboratory setting.

Chemical and Physical Properties
O-Desmethylmetoprolol-d5 is a deuterated stable isotope-labeled metabolite of Metoprolol, a

selective β1-adrenergic receptor antagonist. It is primarily formed via O-demethylation of

Metoprolol, a metabolic process mainly catalyzed by the cytochrome P450 enzyme CYP2D6.
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Property Value Source

CAS Number 1189981-81-4 [1][2]

Molecular Formula C₁₄H₁₈D₅NO₃ [1]

Molecular Weight 258.37 g/mol [1][2]

Synonyms

4-[2-Hydroxy-3-[(1-

methylethyl)amino]propoxy]-

benzeneethanol-d5; (±)-O-

Demethylmetoprolol-d5; H

105/22-d5; SL 80-0088-d5

[1]

Storage Temperature -20°C [3]

Safety and Handling
Note: The following safety data is extrapolated from the Material Safety Data Sheet for O-

Desmethylmetoprolol.

Hazard Identification:

GHS Classification: Acute toxicity, Oral (Category 4).[4]

Signal Word: Warning.[4]

Hazard Statements: H302: Harmful if swallowed.[4]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[4]

P270: Do not eat, drink or smoke when using this product.[4]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[4]

P330: Rinse mouth.[4]
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P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.[4]

First Aid Measures:

If Swallowed: Immediately call a doctor.[4]

Skin Contact: Generally, the product does not irritate the skin.[4]

Eye Contact: Rinse opened eye for several minutes under running water.[4]

Personal Protective Equipment:

Wear protective gloves, clothing, and eye/face protection.

Experimental Protocols
Analysis of O-Desmethylmetoprolol in Human Plasma
by LC-MS/MS
The following protocol is a summary of the method described by Bae, S.H., et al. (2014) for the

simultaneous determination of metoprolol and its metabolites, including O-

desmethylmetoprolol, in human plasma.[2]

1. Sample Preparation (Liquid-Liquid Extraction):

To 50 µL of human plasma, add an internal standard (chlorpropamide).
Extract the analytes by adding ethyl acetate.
Vortex the mixture.
Centrifuge to separate the organic and aqueous layers.
Transfer the organic layer to a new tube.
Evaporate the solvent to dryness.
Reconstitute the residue in the mobile phase for injection.

2. Chromatographic Separation:

LC System: High-Performance Liquid Chromatography (HPLC) system.
Column: Luna CN column.
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Mobile Phase: Isocratic elution with a mixture of distilled water and methanol containing
0.1% formic acid (60:40, v/v).[2]
Flow Rate: 0.3 mL/min.[2]
Total Run Time: 3.0 min per sample.[2]

3. Mass Spectrometric Detection:

Mass Spectrometer: Tandem mass spectrometer.
Ionization: Electrospray ionization (ESI) in positive ion mode.[2]
Detection Mode: Selected-reaction monitoring (SRM).[2]
Linear Range: 2-500 ng/mL for O-desmethylmetoprolol.[2]
Lower Limit of Quantification (LLOQ): 2 ng/mL.[2]

Visualizations
Metabolic Pathway of Metoprolol
The following diagram illustrates the primary metabolic pathways of Metoprolol, including the

formation of O-Desmethylmetoprolol. Metoprolol is mainly metabolized by CYP2D6 through O-

demethylation and α-hydroxylation.[5][6]
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Caption: Metabolic pathway of Metoprolol to its major metabolites.

Experimental Workflow for O-Desmethylmetoprolol
Analysis
This diagram outlines the key steps in the analytical workflow for the quantification of O-

Desmethylmetoprolol in plasma samples as described in the experimental protocol.
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Caption: Workflow for the LC-MS/MS analysis of O-Desmethylmetoprolol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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